Cas no 2649034-84-2 (1-fluoro-3-(1-isocyanatoethyl)-5-methylbenzene)

• Product Name: 1-fluoro-3-(1-isocyanatoethyl)-5-methylbenzene
• CAS No: 2649034-84-2
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 6298299
• PubChem ID: 165687973
• Update Time: 2025-06-15

1-fluoro-3-(1-isocyanatoethyl)-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(1-isocyanatoethyl)-5-methylbenzene
• 2649034-84-2
• EN300-1740135

• Inchi： 1S/C10H10FNO/c1-7-3-9(5-10(11)4-7)8(2)12-6-13/h3-5,8H,1-2H3
• InChI Key： UHSAFTNXKOQIPD-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(C)N=C=O

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-fluoro-3-(1-isocyanatoethyl)-5-methylbenzene

Recent Advances in the Application of 1-Fluoro-3-(1-isocyanatoethyl)-5-methylbenzene (CAS: 2649034-84-2) in Chemical Biology and Pharmaceutical Research

The compound 1-fluoro-3-(1-isocyanatoethyl)-5-methylbenzene (CAS: 2649034-84-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This aromatic isocyanate derivative, characterized by a fluorine substituent and a reactive isocyanate group, has been explored for its potential in drug discovery, bioconjugation, and materials science. Recent studies have highlighted its utility as a key intermediate in the synthesis of bioactive molecules and its role in the development of novel therapeutic agents.

One of the most notable applications of 1-fluoro-3-(1-isocyanatoethyl)-5-methylbenzene is in the field of targeted drug delivery. Researchers have utilized its isocyanate group for covalent conjugation with biomolecules such as antibodies, peptides, and proteins, enabling the development of antibody-drug conjugates (ADCs) with enhanced specificity and efficacy. The fluorine atom in the compound further contributes to the metabolic stability of the resulting conjugates, making it a valuable tool in the design of next-generation therapeutics. Recent publications in journals like Journal of Medicinal Chemistry and Bioconjugate Chemistry have demonstrated the compound's efficacy in improving the pharmacokinetic profiles of ADCs.

In addition to its role in drug delivery, 1-fluoro-3-(1-isocyanatoethyl)-5-methylbenzene has been investigated for its potential in small-molecule drug discovery. The compound's reactive isocyanate group allows for facile incorporation into heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. A 2023 study published in ACS Chemical Biology reported the synthesis of a series of fluorinated urea derivatives using this compound as a key building block. These derivatives exhibited promising activity against a range of enzymatic targets, including kinases and proteases, underscoring the compound's versatility in medicinal chemistry.

Beyond pharmaceutical applications, 1-fluoro-3-(1-isocyanatoethyl)-5-methylbenzene has also found use in materials science. Its ability to form stable urethane linkages has been exploited in the development of novel polymers with tailored properties. Recent work published in Macromolecules detailed the synthesis of fluorinated polyurethanes using this compound, which demonstrated improved thermal stability and resistance to chemical degradation. These materials hold potential for applications in biomedical devices and coatings, further expanding the compound's utility across multiple disciplines.

Despite these advancements, challenges remain in the large-scale synthesis and handling of 1-fluoro-3-(1-isocyanatoethyl)-5-methylbenzene due to the reactivity of the isocyanate group. Recent efforts have focused on developing safer and more efficient synthetic routes, as well as optimizing storage conditions to prevent premature polymerization. A 2024 review in Organic Process Research & Development highlighted progress in these areas, including the use of flow chemistry techniques to enhance yield and purity.

In conclusion, 1-fluoro-3-(1-isocyanatoethyl)-5-methylbenzene (CAS: 2649034-84-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, bioconjugation, and materials science, with ongoing research continuing to uncover new possibilities. As synthetic methodologies improve and our understanding of its reactivity deepens, this compound is poised to play an increasingly important role in the development of innovative therapeutic and material solutions.